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Compound of Interest

Compound Name:
4-Benzyloxy-2-iodo-1-

methylbenzene

CAS No.: 1052647-33-2

Cat. No.: B1444444

Get Quote

Identity, Synthesis, and Application in Drug
Discovery
Part 1: Executive Identification & CAS Intelligence
Target Molecule: 4-Benzyloxy-2-iodo-1-methylbenzene Systematic Name: 1-(Benzyloxy)-3-

iodo-4-methylbenzene Common Name: 4-Benzyloxy-2-iodotoluene Core Scaffold: 3-Iodo-p-

cresol benzyl ether

The CAS Number Challenge
Unlike common catalog reagents, 4-Benzyloxy-2-iodo-1-methylbenzene is frequently

synthesized in situ or on-demand as a high-value intermediate. Consequently, it does not

possess a widely indexed "commodity" CAS number in public chemical registries.

Researchers must identify this compound via its Parent Precursor, which is commercially

indexed:
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Component Chemical Name CAS Number Role

Parent Phenol 3-Iodo-4-methylphenol 626250-54-2 Core Scaffold

Reagent Benzyl Bromide 100-39-0 Protecting Group

Isomer Warning
4-(Benzyloxy)-1-iodo-

2-methylbenzene
1149618-83-6 DO NOT USE

CRITICAL ISOMER ALERT: Commercial databases often surface CAS 1149618-83-6 when

searching for similar strings. This is a regioisomer where the Iodine is para to the benzyloxy

group.

Target (You need): Methyl is para to Benzyloxy.

Isomer (Avoid): Iodine is para to Benzyloxy.

Part 2: Chemical Profile & Structural Logic[1]
This molecule serves as a strategic building block in medicinal chemistry. The iodine at the C2

position provides a reactive handle for cross-coupling (Suzuki-Miyaura, Sonogashira), while the

benzyl ether at C4 acts as a robust protecting group for the phenol, stable against basic and

oxidative conditions but removable via hydrogenolysis.
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Property Predicted Value Structural Rationale

Molecular Formula
Toluene core + Iodo + Benzyl

ether

Molecular Weight 324.16 g/mol Heavy atom effect (Iodine)

LogP (Predicted) ~4.8
Highly lipophilic due to

benzyl/methyl groups

H-Bond Donors 0 Phenol is capped (ether)

H-Bond Acceptors 1 Ether oxygen

Rotatable Bonds 3 Benzyl-O and O-Aryl bonds

Part 3: Synthesis Protocol (Williamson Ether Synthesis)
Since the specific ether is often non-catalogued, the standard protocol involves the benzylation

of 3-iodo-4-methylphenol. This is a self-validating SN2 reaction.

Reagents & Stoichiometry[1]
Substrate: 3-Iodo-4-methylphenol (1.0 equiv) [CAS: 626250-54-2][2][3][4][5]

Electrophile: Benzyl bromide (1.2 equiv) [CAS: 100-39-0]

Base: Potassium Carbonate (

) (2.0 equiv) - Anhydrous, finely ground

Solvent: DMF (N,N-Dimethylformamide) or Acetone

Temperature: 60°C (DMF) or Reflux (Acetone)

Step-by-Step Workflow
Preparation: Charge a round-bottom flask with 3-iodo-4-methylphenol (1.0 eq) and

anhydrous DMF (0.5 M concentration).

Deprotonation: Add
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(2.0 eq) in a single portion. Stir at room temperature for 15 minutes to facilitate phenoxide
formation.

Observation: Suspension may change color slightly as the phenoxide forms.

Alkylation: Add Benzyl bromide (1.2 eq) dropwise via syringe.

Safety: Benzyl bromide is a lachrymator. Perform in a fume hood.

Reaction: Heat the mixture to 60°C. Monitor via TLC (Hexane/EtOAc 9:1).

Endpoint: Disappearance of the starting phenol (lower

) and appearance of the less polar ether (high

). Typical time: 2–4 hours.

Workup:

Cool to room temperature.

Dilute with water (5x reaction volume) to dissolve salts and precipitate the product (or

extract with Ethyl Acetate).

Wash organic layer with water (3x) to remove DMF.

Wash with Brine, dry over

, and concentrate.

Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (

, 100% Hexanes

5% EtOAc/Hexanes).

Reaction Mechanism Visualization
The following diagram illustrates the SN2 pathway, highlighting the nucleophilic attack of the

phenoxide on the benzylic carbon.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Iodo-4-methylphenol
(Nucleophile Precursor)

Phenoxide Anion
(Active Nucleophile)

Deprotonation (-H+)

K2CO3
(Base)

SN2 Transition State
[O---C---Br]

Attack on Bn-C

Benzyl Bromide
(Electrophile)

4-Benzyloxy-2-iodo-1-methylbenzene
(Target Ether)

-KBr

Click to download full resolution via product page

Caption: Mechanistic pathway for the synthesis of the target ether via base-mediated SN2

alkylation.

Part 4: Applications in Drug Discovery
The primary utility of 4-Benzyloxy-2-iodo-1-methylbenzene lies in its role as an orthogonal

intermediate. The iodine atom allows for C-C bond formation, while the benzyl group protects

the oxygen for later "unmasking."

Strategic Workflow: The "Protect-Couple-Deprotect" Cycle
In medicinal chemistry, this molecule is often used to construct biaryl scaffolds found in kinase

inhibitors or receptor modulators.

Coupling: The Iodine (C2) is reacted with a boronic acid (Suzuki) or terminal alkyne

(Sonogashira). The steric bulk of the ortho-methyl group must be considered; highly active

catalysts (e.g.,

or Buchwald precatalysts) are recommended.

Deprotection: Post-coupling, the benzyl group is removed via Hydrogenation (

) or Lewis Acid (

) to reveal the free phenol.
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Functionalization: The revealed phenol can then be converted to a carbamate, ether, or

solubilizing tail.

Step 1: C-C Bond Formation

Step 2: Unmasking

4-Benzyloxy-2-iodo-1-methylbenzene
(Starting Material)
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(Protected)

Suzuki Coupling

Ar-B(OH)2
(Boronic Acid) Pd(dppf)Cl2 / Base

Functionalized Biaryl Phenol
(Drug Scaffold)

Benzyl Removal

H2 / Pd-C
(Hydrogenolysis)

Click to download full resolution via product page

Caption: The strategic utility of the target molecule in generating biaryl scaffolds via orthogonal

protection.

Part 5: Safety & Handling
Aryl Iodides: Generally stable but light-sensitive. Store in amber vials to prevent photo-

deiodination.

Benzyl Bromide (Reagent): Potent lachrymator (tear gas). Causes severe eye and skin

irritation. All transfers must occur in a certified fume hood. Quench excess alkylating agent

with aqueous ammonia or amine before disposal.

Waste Disposal: Aqueous waste from the reaction contains potassium bromide and residual

DMF; dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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